Cas no 89226-81-3 (Benzene, 1,2-bis(dibromomethyl)-4-fluoro-)

Benzene, 1,2-bis(dibromomethyl)-4-fluoro- structure
89226-81-3 structure
Product Name:Benzene, 1,2-bis(dibromomethyl)-4-fluoro-
CAS No:89226-81-3
MF:C8H5Br4F
MW:439.739702939987
CID:607784
PubChem ID:13255253
Update Time:2025-04-19

Benzene, 1,2-bis(dibromomethyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-bis(dibromomethyl)-4-fluoro-
    • 1,2-bis(dibromomethyl)-4-fluorobenzene
    • 89226-81-3
    • DTXSID00532235
    • SCHEMBL6279472
    • Inchi: 1S/C8H5Br4F/c9-7(10)5-2-1-4(13)3-6(5)8(11)12/h1-3,7-8H
    • InChI Key: BGYOJYXDVCYTPC-UHFFFAOYSA-N
    • SMILES: BrC(C1C=C(C=CC=1C(Br)Br)F)Br

Computed Properties

  • Exact Mass: 435.71100
  • Monoisotopic Mass: 435.71088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 92-97 °C
  • PSA: 0.00000
  • LogP: 5.14050
  • Solubility: Not available

Benzene, 1,2-bis(dibromomethyl)-4-fluoro- Security Information

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